Cas no 2228501-20-8 (1-(but-3-yn-2-yl)-3-ethoxy-2-methoxybenzene)

• Product Name: 1-(but-3-yn-2-yl)-3-ethoxy-2-methoxybenzene
• CAS No: 2228501-20-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6369294
• PubChem ID: 165680654
• Update Time: 2025-07-18

1-(but-3-yn-2-yl)-3-ethoxy-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-3-ethoxy-2-methoxybenzene
• 2228501-20-8
• EN300-1820045

• Inchi： 1S/C13H16O2/c1-5-10(3)11-8-7-9-12(15-6-2)13(11)14-4/h1,7-10H,6H2,2-4H3
• InChI Key： CCSBMHMRODBREW-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1OC)C(C#C)C

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(but-3-yn-2-yl)-3-ethoxy-2-methoxybenzene

Professional Introduction to 1-(but-3-yn-2-yl)-3-ethoxy-2-methoxybenzene (CAS No. 2228501-20-8)

1-(but-3-yn-2-yl)-3-ethoxy-2-methoxybenzene, identified by its CAS number CAS No. 2228501-20-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a conjugated system with both alkyne and ether functionalities, presents a unique structural framework that makes it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 1-(but-3-yn-2-yl)-3-ethoxy-2-methoxybenzene incorporates a phenyl ring substituted with ethoxy and methoxy groups, which are well-known for their ability to modulate electronic properties and biological activity. The presence of a terminal alkyne group at the para position relative to the methoxy substituent introduces additional reactivity, enabling diverse chemical transformations that can be exploited in synthetic chemistry.

In recent years, there has been a surge in interest regarding the development of small molecules with enhanced selectivity and efficacy in therapeutic applications. The compound 1-(but-3-yn-2-yl)-3-ethoxy-2-methoxybenzene has emerged as a promising candidate in this context due to its unique structural features. Researchers have been exploring its potential as a precursor for the synthesis of inhibitors targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 1-(but-3-yn-2-yl)-3-ethoxy-2-methoxybenzene is its versatility in chemical modifications. The alkyne functionality can undergo various reactions such as Sonogashira coupling, which allows for the introduction of aryl or heteroaryl groups at the triple bond position. This capability is particularly valuable in medicinal chemistry, where such modifications can fine-tune pharmacokinetic properties and improve target binding affinity.

The ethoxy and methoxy groups on the phenyl ring contribute to the compound's lipophilicity and solubility characteristics, making it an attractive candidate for oral administration. Additionally, these substituents can influence metabolic stability, an important factor in drug development. Recent studies have demonstrated that compounds with similar structural features exhibit improved bioavailability and reduced clearance rates when compared to their unsubstituted counterparts.

The pharmaceutical industry has been particularly interested in exploring the potential of 1-(but-3-yn-2-yl)-3-ethoxy-2methoxybenzene as a lead compound for drug discovery. Its unique combination of functional groups provides a rich platform for structure-based drug design. Computational modeling studies have shown that this compound can interact with biological targets in multiple ways, suggesting its potential as a multitargeted ligand.

In addition to its synthetic utility, 1-(but)yn